Cas no 259140-24-4 (3,4-Pyrrolidinediol,2-(hydroxymethyl-14C)-, (2R,3R,4R)- (9CI))

3,4-Pyrrolidinediol,2-(hydroxymethyl-14C)-, (2R,3R,4R)- (9CI) structure

259140-24-4 structure

Product Name:3,4-Pyrrolidinediol,2-(hydroxymethyl-14C)-, (2R,3R,4R)- (9CI)

CAS No:259140-24-4

Molecular Formula:C₅H₁₁NO₃

Molecular Weight:133.14574

CID:271923

PubChem ID:451991

3,4-Pyrrolidinediol,2-(hydroxymethyl-14C)-, (2R,3R,4R)- (9CI) Properties

Names and Identifiers

- 3,4-Pyrrolidinediol,2-(hydroxymethyl-14C)-, (2R,3R,4R)- (9CI)
- SDCCGSBI-0050354.P002
- 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, (2R,3R,4R)-
- 259140-24-4
- 1,4-ideoxy-1,4-mino--rabinitol
- 1,4-Dideoxy-1,4-imino-arabinitol
- 1,4-dideoxy-1,4-imino-d-arabinitol
- BDBM50016703
- Q27451846
- 100937-52-8
- Lopac0_000366
- CHEMBL80254
- imino-D-arabinitol
- 187339-50-0
- CHEMBL305131
- 3,4-Pyrrolidinediol, 2-(hydroxymethyl-14C)-, (2R,3R,4R)-
- MLS002153179
- (2R,3R,4R)-3,4-dihydroxy-2-hydroxymethylpyrrolidine
- 1,4-dideoxy-1,4-imino-D-arabinito
- OQEBIHBLFRADNM-UOWFLXDJSA-N
- SCHEMBL143519
- CCG-204461
- rel-(2R,3R,4R)-2-(Hydroxymethyl)pyrrolidine-3,4-diol
- NCGC00162133-03
- NCGC00162133-02
- (2R,3R,4R)- 2-hydroxymethyl-pyrrolidine-3,4-diol
- HMS2233K17
- 1AB
- (2R,3R,4R)-2-(hydroxymethyl)pyrrolidine-3,4-diol
- (2R,3R,4R)-2-(hydroxymethyl)-3,4-Pyrrolidinediol
- NCGC00162133-01
- 2-HYDROXYMETHYL-PYRROLIDINE-3,4-DIOL
- AKOS006343749
- W-200639
- (2R,3R,4R)-2-Hydroxymethyl-pyrrolidine-3,4-diol
- SMR001230671
- DTXSID10180589
- BDBM50031485
- +Expand
- InChIKey： OQEBIHBLFRADNM-UOWFLXDJSA-N
- Inchi： InChI=1S/C5H11NO3/c7-2-3-5(9)4(8)1-6-3/h3-9H,1-2H2/t3-,4-,5-/m1/s1
- SMILES： OC[C@H]1NC[C@@H](O)[C@@H]1O

Computed Properties

Exact Mass: 133.074
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 133.074
Heavy Atom Count: 9
Complexity: 98.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.7
Topological Polar Surface Area: 72.7Å²

3,4-Pyrrolidinediol,2-(hydroxymethyl-14C)-, (2R,3R,4R)- (9CI) Related Literature

1. Synthesis of the enantiomers of XYLNAc and LYXNAc: comparison of β-N-acetylhexosaminidase inhibition by the 8 stereoisomers of 2-N-acetylamino-1,2,4-trideoxy-1,4-iminopentitols

Elizabeth V. Crabtree,R. Fernando Martínez,Shinpei Nakagawa,Isao Adachi,Terry D. Butters,Atsushi Kato,George W. J. Fleet,Andreas F. G. Glawar Org. Biomol. Chem. 2014 12 3932
2. Chirospecific synthesis of 1,4-dideoxy-1,4-imino-D-arabinitol and 1,4-dideoxy-1,4-imino-L-xylitol via one-pot cyclisation

Jin Hyo Kim,Min Suk Yang,Woo Song Lee,Ki Hun Park J. Chem. Soc. Perkin Trans. 1 1998 2877
3. Synthesis of pyrrolidine iminosugars, (?)-lentiginosine, (?)-swainsonine and their 8a-epimers from d-glycals

Alafia A. Ansari,Y. D. Vankar RSC Adv. 2014 4 12555
4. Design and synthesis of iso-allo-DNJ and l-isoDALDP derivatives: pursuit of potent and selective inhibitors of α-glucosidase

Lin-Feng Yang,Ming Zhang,Yuna Shimadate,Atsushi Kato,Tian-Yang Liu Hou,Yi-Xian Li,Yue-Mei Jia,George W. J. Fleet,Chu-Yi Yu Org. Biomol. Chem. 2023 21 3453
5. Chemo-enzymatic synthesis and glycosidase inhibitory properties of DAB and LAB derivatives

Alda Lisa Concia,Livia Gómez,Jordi Bujons,Teodor Parella,Cristina Vilaplana,Pere Joan Cardona,Jesús Joglar,Pere Clapés Org. Biomol. Chem. 2013 11 2005
6. A flexible and efficient synthesis of the pyrrolidine α-glycosidase inhibitor 1,4-dideoxy-1,4-imino-D-arabinitol (DAB-1)

Alison N. Hulme,Charles H. Montgomery,David K. Henderson 14-dideoxy-14-imino-D-arabinitol (DAB-1). Alison N. Hulme Charles H. Montgomery David K. Henderson J. Chem. Soc. Perkin Trans. 1 2000 1837
7. Synthesis of naturally occurring iminosugars from d-fructose by the use of a zinc-mediated fragmentation reaction

Anne Lauritsen,Robert Madsen Org. Biomol. Chem. 2006 4 2898
8. Docking study and biological evaluation of pyrrolidine-based iminosugars as pharmacological chaperones for Gaucher disease

Atsushi Kato,Izumi Nakagome,Kasumi Sato,Arisa Yamamoto,Isao Adachi,Robert J. Nash,George W. J. Fleet,Yoshihiro Natori,Yasuka Watanabe,Tatsushi Imahori,Yuichi Yoshimura,Hiroki Takahata,Shuichi Hirono Org. Biomol. Chem. 2016 14 1039
9. Inhibitory properties of 1,4-dideoxy-1,4-imino-d-arabinitol (DAB) derivatives acting on glycogen metabolising enzymes

Mireia Díaz-Lobo,Alda Lisa Concia,Livia Gómez,Pere Clapés,Ignacio Fita,Joan J. Guinovart,Joan C. Ferrer Org. Biomol. Chem. 2016 14 9105
10. Rapid detection of polyhydroxylated alkaloids in mulberry using leaf spray mass spectrometry

Ning Zhang,Yafeng Li,Yueming Zhou,Jian Hou,Qing He,Xiang-Guo Hu,Yue-Mei Jia,Chu-Yi Yu,Zongxiu Nie Anal. Methods 2013 5 2455

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